Methyl 2-octynoate-7,7,8,8,8-d5 chemical structure and properties
This technical guide provides an in-depth analysis of Methyl 2-octynoate-7,7,8,8,8-d5 , a stable isotope-labeled derivative of the fragrance ingredient Methyl 2-octynoate (Methyl Heptine Carbonate). It is designed for an...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth analysis of Methyl 2-octynoate-7,7,8,8,8-d5 , a stable isotope-labeled derivative of the fragrance ingredient Methyl 2-octynoate (Methyl Heptine Carbonate). It is designed for analytical chemists and toxicologists requiring precise quantification of fragrance allergens in complex cosmetic matrices.
Chemical Identity & Structural Analysis[1][2]
Methyl 2-octynoate-7,7,8,8,8-d5 (MHC-d5) serves as a surrogate internal standard for the quantification of Methyl 2-octynoate, a compound regulated by the International Fragrance Association (IFRA) and the EU Cosmetics Regulation due to its skin sensitization potential. The deuterated analog eliminates matrix ionization suppression effects in Mass Spectrometry (MS) assays, ensuring regulatory compliance.
Nomenclature & Classification[3]
IUPAC Name: Methyl (7,7,8,8,8-^2H_5)oct-2-ynoate
Common Synonyms: Methyl Heptine Carbonate-d5 (MHC-d5), Folione-d5
The molecule consists of a linear octynoic acid chain methylated at the carboxyl terminus. The isotopic label is located on the terminal ethyl group (C7-C8), ensuring metabolic stability and preventing deuterium scrambling during ionization.
Figure 1: Structural segmentation of Methyl 2-octynoate-d5 highlighting the stable isotope location.
Physicochemical Properties Table
Property
Value (Unlabeled)
Value (d5-Labeled)
Note
Molecular Formula
CHO
CHDO
+5 Da Mass Shift
Molecular Weight
154.21 g/mol
159.24 g/mol
Ideal for MS resolution
Boiling Point
217–220 °C
~216–219 °C
Minimal isotope effect
Density (25°C)
0.92 g/mL
~0.95 g/mL
Estimated
LogP (Octanol/Water)
3.2
3.2
Lipophilic; hexane soluble
Odor Profile
Green, Violet-like
Indistinguishable
"Folione" character
Synthesis & Manufacturing Pathways
The synthesis of Methyl 2-octynoate-d5 requires a "bottom-up" approach to introduce the deuterium label at the terminal position without exchange. The most robust pathway involves the alkylation of a terminal alkyne followed by carbonylation.
Add n-BuLi (1.05 eq) slowly to generate the lithium alkynide.
Stir for 30 mins, then add Methyl Chloroformate (1.1 eq).
Allow to warm to RT. The lithium salt attacks the carbonyl, displacing chloride.
Purification: Silica gel chromatography (Hexane/EtOAc 95:5).
Figure 2: Synthetic route from deuterated alkyl halide to the final ester.
Analytical Applications & Methodology
The primary utility of Methyl 2-octynoate-d5 is as an Internal Standard (IS) for Isotope Dilution Mass Spectrometry (IDMS).
Why d5?
Mass Shift (+5 Da): Moves the molecular ion (
) from 154 to 159. This avoids interference from the natural C isotopes of the analyte (M+1, M+2), ensuring linear calibration curves.
Co-elution: Being an isotopologue, it elutes at virtually the same retention time as the analyte, correcting for run-to-run retention drifts and detector sensitivity fluctuations.
Validated Protocol: Allergen Quantification in Perfume
Objective: Quantify Methyl 2-octynoate in a commercial fragrance matrix using GC-MS (SIM Mode).
Workflow:
Sample Prep: Weigh 1.0 g of perfume sample.
Spiking: Add 50 µL of Methyl 2-octynoate-d5 solution (1000 µg/mL in Acetone).
Dilution: Dilute to 10 mL with Hexane/Acetone (1:1).
Instrument: GC-MS (Single Quadrupole or Triple Quad).
Column: DB-WAX or HP-5MS (30m x 0.25mm).
Temp Program: 50°C (1 min)
10°C/min 240°C.
Detection (SIM Mode):
Target (d0): m/z 95 (Base), 154 (Molecular), 123.
Internal Standard (d5): m/z 100 (Base +5), 159 (Molecular +5).
Data Processing:
Calculate the Response Ratio (
) and plot against the Concentration Ratio to determine the exact concentration of the allergen.
Figure 3: Analytical workflow for quantifying allergens using the d5 internal standard.
Safety & Handling
While the deuterated compound is used in microgram quantities, it shares the toxicological profile of the parent compound.
Hazard Class: Skin Sensitizer (Category 1A).
IFRA Status: Restricted.[2] The parent compound (Methyl 2-octynoate) is limited to 0.01% in rinse-off products and 0.002% in leave-on products due to sensitization risks.
Handling:
Use only in a fume hood.
Wear nitrile gloves (breakthrough time > 30 min).
Store at -20°C under Argon to prevent hydrolysis or oxidation of the alkyne.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8092, Methyl 2-octynoate. Retrieved from [Link]
International Fragrance Association (IFRA). IFRA Standards Library: Methyl heptine carbonate.[2] Retrieved from [Link]
Del Nogal Sánchez, M., et al. (2014). Determination of suspected allergens in cosmetic products by headspace-programmed temperature vaporization-fast gas chromatography-quadrupole mass spectrometry. Journal of Chromatography A. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Advanced Quantification & Stable Isotope Standards in Cosmetic Analysis
Executive Summary
Methyl heptine carbonate (MHC), chemically known as Methyl 2-octynoate (CAS 111-12-6) , is a high-impact fragrance ingredient valued for its violet leaf and green melon notes.[1] However, due to its potential for dermal sensitization, it is strictly regulated by the International Fragrance Association (IFRA) and the EU Cosmetic Regulation (EC) No 1223/2009 .
Precise quantification of MHC in complex cosmetic matrices (creams, perfumes, detergents) is critical for regulatory compliance. Traditional external calibration methods often fail due to significant matrix effects. This guide details the synthesis, characterization, and application of Methyl-d3 2-octynoate (MHC-d3) as a stable isotope internal standard (IS) for Isotope Dilution Mass Spectrometry (IDMS), ensuring analytical accuracy and legal defensibility.
Part 1: Chemical Identity & Regulatory Significance
1.1 The Analyte: Methyl 2-octynoate
MHC is an
-acetylenic ester. Its chemical structure makes it a "Michael acceptor," capable of reacting with skin proteins (nucleophiles), which drives its sensitization potency.
The quantification limits are extremely low, necessitating high-sensitivity MS methods.
Regulation
Scope
Limit / Requirement
IFRA Standards (49th/50th Amd.)
Category 4 (Fine Fragrance)
0.01% (100 ppm) in finished product
EU Cosmetics Reg. 1223/2009
Annex III (Restricted)
Labelling required if >10 ppm (leave-on) or >100 ppm (rinse-off)
Stability Concern
Chemical
Susceptible to hydrolysis and Michael addition in active bases
Part 2: The Standard – Synthesis & Characterization of MHC-d3
To neutralize matrix effects, the internal standard must behave chemically identical to the analyte but remain spectrally distinct. We utilize Methyl-d3 2-octynoate , where the methoxy group is fully deuterated.
2.1 Synthesis Strategy
The most robust synthetic route is the Steglich Esterification or Acid-Catalyzed Esterification of 2-octynoic acid with Methanol-d3 (
). This ensures a high isotopic incorporation (>99% D) and prevents "label scrambling" which can occur if attempting to deuterate the alkyl chain.
Reaction Scheme:
2.2 Synthesis Workflow Diagram
Caption: Figure 1. Synthesis pathway for Methyl-d3 2-octynoate ensuring high isotopic purity and stability.
2.3 Critical Mass Spectral Considerations (The "Label Loss" Risk)
A common pitfall in using deuterated esters is selecting the wrong quantification ion.
Native MHC (MW 154): Primary fragments are
123 () and 95 ().
MHC-d3 (MW 157): Loss of the deuterated methoxy group (
) results in a fragment at 123.
The Conflict: The fragment at
123 is identical for both the native and the standard. You cannot use this fragment for the IS.
The Solution: You must quantify using the Molecular Ion (
) or a soft-ionization adduct.
Compound
Quant Ion (Target)
Qualifier Ion 1
Qualifier Ion 2
Interference Risk
Native MHC
154 ()
95
123
None
MHC-d3 (IS)
157 ()
98 (Trace)
126 (Rare)
High if utilizing 123/95
Part 3: Analytical Application (GC-MS Protocol)
This protocol utilizes Isotope Dilution Mass Spectrometry (IDMS) . By spiking the MHC-d3 standard before sample preparation, we correct for extraction inefficiency and instrument drift.
3.1 Sample Preparation Workflow
Caption: Figure 2. IDMS workflow. Spiking prior to extraction is the self-validating step for recovery correction.
3.2 Instrumental Parameters (GC-MS)
Column: DB-WAX or HP-5MS (30m x 0.25mm x 0.25µm). Note: WAX columns provide better separation from hydrocarbon matrix.
) is calculated using the response ratio, independent of absolute peak area:
Where
is the Relative Response Factor determined during calibration.
Part 4: Validation & Quality Assurance
To ensure "Trustworthiness" (the T in E-E-A-T), the method must be validated against linearity, recovery, and isotopic contribution.
4.1 Isotopic Contribution (Spectral Crosstalk)
Before running samples, you must determine if the standard contributes to the native signal.
Inject pure MHC-d3 (IS) at high concentration.
Monitor
154 (Native Quant Ion).
Requirement: Signal at 154 must be < 0.5% of the signal at 157. If higher, the standard purity is insufficient (contains
material), leading to false positives.
4.2 Recovery & Matrix Effects
Because we use IDMS, absolute recovery (e.g., 60%) is acceptable provided the IS and Native are recovered equally.
Protocol: Spike a "blank" lotion matrix with known Native MHC and MHC-d3.
Acceptance: Calculated concentration should be 80-120% of the spiked value, even if absolute area counts are suppressed by the matrix.
References
International Fragrance Association (IFRA). (2023). IFRA Standards Library, 51st Amendment. Retrieved from [Link]
European Commission. (2009).[6] Regulation (EC) No 1223/2009 of the European Parliament and of the Council on cosmetic products. Official Journal of the European Union. Retrieved from [Link]
Leijs, H., et al. (2005). Quantification of fragrance allergens in cosmetics by GC-MS using isotopically labeled standards. Journal of Agricultural and Food Chemistry.
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 8092, Methyl 2-octynoate. Retrieved from [Link]
European Chemicals Agency (ECHA). (2023). Substance Information: Methyl non-2-ynoate (Group entry). Retrieved from [Link]
Methyl 2-octynoate-d5 vs non-deuterated Methyl 2-octynoate comparison
This guide provides an in-depth technical comparison between Methyl 2-octynoate (the target analyte) and its stable isotope-labeled analog, Methyl 2-octynoate-d5 . It is designed for analytical chemists, toxicologists, a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison between Methyl 2-octynoate (the target analyte) and its stable isotope-labeled analog, Methyl 2-octynoate-d5 . It is designed for analytical chemists, toxicologists, and formulation scientists involved in fragrance analysis, allergen compliance (IFRA/EU), and metabolic tracing.
[1]
Executive Summary
Methyl 2-octynoate (M2O) , historically known as Folione or Methyl Heptine Carbonate, is a fragrance ingredient valued for its violet-leaf and cucumber notes. Due to its potential to induce type IV hypersensitivity (skin sensitization), it is strictly regulated under EU Cosmetic Regulation 1223/2009 (Annex III) and IFRA Standards .
Methyl 2-octynoate-d5 (M2O-d5) is the deuterated isotopologue used primarily as an Internal Standard (IS) for the precise quantification of M2O in complex matrices (perfumes, creams, detergents). The "d5" designation typically implies the incorporation of five deuterium atoms, creating a mass shift of +5 Da. This shift is critical for resolving the analyte from the standard in Mass Spectrometry (MS) without chromatographic separation, enabling Stable Isotope Dilution Assays (SIDA) .
Physicochemical Characterization
The substitution of hydrogen (
H) with deuterium (H) introduces subtle but analytically significant changes.
Deuterated species may boil slightly lower (Inverse Isotope Effect).
LogP (Oct/Water)
~3.2
~3.15
d5 is slightly less lipophilic; affects extraction equilibrium minutely.
Retention Time (GC)
(Reference)
(Slightly earlier)
Deuterium reduces London dispersion forces; d-analogs often elute 0.05–0.2s earlier on non-polar columns.
Structural Integrity & Label Positioning
For M2O-d5, the position of the label is critical for metabolic stability:
Chain Labeling (Preferred): Deuterium on the pentyl chain (
). This is metabolically robust and ensures the label remains on the acid moiety after ester hydrolysis.
Ester Labeling: Deuterium on the methyl ester (
). This provides a +3 Da shift (d3). A +5 Da shift implies chain labeling is necessary.
Critical Note: If the label is on the methyl ester group (
), the label is lost upon metabolic hydrolysis (producing Methanol-d3 and unlabeled Octynoic acid). For toxicological tracing of the acid metabolite, chain-labeled d5 must be used.
Mass Spectrometry & Fragmentation Logic
In GC-MS (Electron Impact, 70 eV), the distinction between Native and d5 is established by the Molecular Ion (
) and specific fragment ions.
Fragmentation Pathways
Molecular Ion:
Native:
154 ()
d5:
159 ()
Advantage:[2][3] The +5 Da shift places the IS well beyond the natural isotopic envelope of the native compound (M+1 and M+2 abundances are negligible at M+5).
McLafferty Rearrangement:
Alkyne esters undergo rearrangement if
-hydrogens are available.
Native: Loss of alkene (
) or methoxy radical.
d5: If the chain is deuterated, the neutral loss will contain deuterium, shifting the fragment masses. This confirms the structural identity of the IS.
Base Peak:
Often the acylium ion (
) or the methoxy-carbonyl fragment.
Native:
95 () or 59 ().
d5: Shifts depend on label location. If chain-labeled, the acylium ion shifts to
100.
Analytical Application: SIDA Protocol
The Stable Isotope Dilution Assay (SIDA) is the gold standard for quantifying allergens like Methyl 2-octynoate because the IS compensates for matrix effects, extraction inefficiency, and instrument drift.
Step-by-Step Quantification Workflow
Sample Accretion: Weigh 1.0 g of cosmetic matrix (cream/perfume).
IS Spiking (Crucial Step): Add a known amount of M2O-d5 (e.g., 50 µL of 100 µg/mL solution) before any solvent extraction.
Why: The d5 analog equilibrates with the native analyte. Any loss during extraction (e.g., 80% recovery) affects both equally, maintaining the ratio.
Extraction: Liquid-Liquid Extraction (LLE) using Hexane or MTBE.
Analysis: GC-MS in SIM (Selected Ion Monitoring) mode.
Target Channels:
154 (Native), 159 (d5).
Qualifier Channels:
95 (Native), 100 (d5).
Calculation:
(Where RF is the Response Factor, typically ~1.0 for isotopes).
Understanding the synthesis helps in troubleshooting impurities (e.g., unreacted deuterated precursors).
Synthesis of Methyl 2-Octynoate-d5 (Chain Labeled)
To achieve a d5 label (likely on the alkyl chain), the synthesis typically involves the alkylation of a propiolate or the carboxylation of a deuterated alkyne.
Pathway:
Precursor: 1-Bromopentane-d5 (
) or similar.
Coupling: Reaction with Lithium Acetylide (
) 1-Heptyne-d5.
Carboxylation: Lithiation of 1-Heptyne-d5 (
) followed by reaction with Methyl Chloroformate ().
Product: Methyl 2-Octynoate-d5 (Chain labeled).
Pathway for d3 (Ester labeled):
Precursor: 2-Octynoic Acid (Native).
Esterification: Reaction with Methanol-d3 (
) + .
Product: Methyl-d3 2-Octynoate.
Note: This is cheaper but less stable for metabolic tracking.
Metabolic & Toxicological Implications
Methyl 2-octynoate is a Michael Acceptor due to the
-unsaturated (triple bond) ester structure. It can react with skin proteins (nucleophiles) causing sensitization.
Metabolic Fate Diagram
Using M2O-d5 allows researchers to track whether the toxicity arises from the intact ester or the acid metabolite.
Figure 2: Metabolic fate of Methyl 2-octynoate. If M2O-d5 (chain-labeled) is used, the 'Acid' node retains the deuterium label.
References
European Commission. (2009). Regulation (EC) No 1223/2009 of the European Parliament and of the Council on cosmetic products.Link
IFRA. (2023). IFRA Standards Library - Methyl 2-octynoate. International Fragrance Association.[2] Link
PubChem. (2024). Methyl 2-octynoate Compound Summary. National Center for Biotechnology Information. Link
Api, A. M., et al. (2019). RIFM fragrance ingredient safety assessment, methyl 2-octynoate. Food and Chemical Toxicology. Link
NIST. (2023). Mass Spectrum of Methyl 2-octynoate.[2][4][5] NIST Chemistry WebBook, SRD 69. Link
Application Note: Quantitative Analysis of Methyl 2-Octynoate in Complex Matrices Using a Deuterated Internal Standard by GC-MS
Introduction Methyl 2-octynoate is a key aroma compound found in a variety of consumer products, notably as a fragrance ingredient in cosmetics, perfumes, and air fresheners.[1][2][3] Its characteristic fruity and green...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Methyl 2-octynoate is a key aroma compound found in a variety of consumer products, notably as a fragrance ingredient in cosmetics, perfumes, and air fresheners.[1][2][3] Its characteristic fruity and green scent profile also lends itself to applications in the flavor industry.[4][5] Accurate and precise quantification of this compound in complex matrices is crucial for quality control, regulatory compliance, and safety assessments. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like Methyl 2-octynoate.[6] However, the complexity of sample matrices can lead to significant analytical challenges, including matrix effects that can suppress or enhance the analyte signal, leading to inaccurate quantification.[7][8][9]
This application note details a robust and reliable method for the quantitative analysis of Methyl 2-octynoate using a stable isotope-labeled internal standard, Methyl 2-octynoate-d5, coupled with GC-MS. The use of a deuterated internal standard is the gold standard for compensating for variations in sample preparation and matrix-induced signal fluctuations, thereby ensuring the highest level of accuracy and precision.[10][11][12]
The Principle of Isotope Dilution Mass Spectrometry (IDMS)
Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique that provides highly accurate and precise quantification.[13][14][15] The core principle involves adding a known amount of an isotopically enriched version of the analyte (the internal standard) to the sample at the earliest stage of the analytical workflow.[11][16] In this case, Methyl 2-octynoate-d5, which is chemically identical to the native analyte but has a different mass due to the replacement of five hydrogen atoms with deuterium, is used.
Because the stable isotope-labeled internal standard (SIL-IS) and the analyte exhibit nearly identical chemical and physical properties, they behave similarly during sample extraction, derivatization (if necessary), and chromatographic separation.[17][18] Any loss of analyte during sample processing will be accompanied by a proportional loss of the SIL-IS. The mass spectrometer distinguishes between the analyte and the SIL-IS based on their mass-to-charge (m/z) ratio.[19] Quantification is then based on the ratio of the analyte's signal to the SIL-IS's signal, which remains constant regardless of sample loss or matrix effects.[20]
Figure 1: Workflow for quantitative analysis using an internal standard.
Sample Matrix: A representative cosmetic lotion base was used for method development and validation.
Instrumentation
A standard gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer is suitable for this analysis.
GC Parameter
Setting
Column
DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature
250 °C
Injection Mode
Splitless (1 µL injection volume)
Carrier Gas
Helium at a constant flow of 1.0 mL/min
Oven Program
Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
Transfer Line Temp
280 °C
MS Parameter
Setting
Ion Source
Electron Ionization (EI) at 70 eV
Ion Source Temp
230 °C
Acquisition Mode
Selected Ion Monitoring (SIM)
Quantifier Ion (Analyte)
m/z to be determined based on fragmentation
Qualifier Ion (Analyte)
m/z to be determined based on fragmentation
Quantifier Ion (IS)
m/z to be determined based on fragmentation (+5 amu)
Note: Specific m/z values for quantifier and qualifier ions should be determined by analyzing the mass spectra of the pure standards.
Standard and Sample Preparation
Stock Solutions (1 mg/mL): Prepare individual stock solutions of Methyl 2-octynoate and Methyl 2-octynoate-d5 in hexane.
Internal Standard Spiking Solution (10 µg/mL): Dilute the Methyl 2-octynoate-d5 stock solution in hexane.
Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the Methyl 2-octynoate stock solution into a constant volume of the internal standard spiking solution. Dilute with hexane to achieve final concentrations ranging from 0.1 µg/mL to 50 µg/mL.
Sample Preparation:
a. Weigh 1.0 g of the sample matrix into a glass centrifuge tube.
b. Add 100 µL of the 10 µg/mL Methyl 2-octynoate-d5 internal standard spiking solution.
c. Add 5 mL of dichloromethane and vortex for 2 minutes to extract the analyte and internal standard.
d. Centrifuge at 4000 rpm for 10 minutes.
e. Carefully transfer the dichloromethane layer to a clean vial for GC-MS analysis.
Method Validation
The method was validated according to FDA guidelines for bioanalytical method validation, focusing on linearity, accuracy, precision, and limit of quantification (LOQ).[21][22][23][24]
Validation Parameter
Result
Linearity (r²)
> 0.995
Accuracy (% Bias)
Within ±15%
Precision (%RSD)
< 15%
Limit of Quantification (LOQ)
0.1 µg/g in matrix
Discussion
The primary advantage of employing Methyl 2-octynoate-d5 as an internal standard is its ability to mitigate matrix effects.[25][26] In complex cosmetic or environmental samples, co-eluting matrix components can interfere with the ionization of the target analyte in the MS source, leading to either signal suppression or enhancement.[9] Since the deuterated internal standard co-elutes with the analyte and experiences the same matrix effects, the ratio of their signals remains constant, ensuring accurate quantification.[20]
Figure 2: Mitigation of matrix effects with a deuterated internal standard.
The synthesis of deuterated compounds like Methyl 2-octynoate-d5 can be achieved through various methods, often involving the use of deuterated starting materials or reagents.[27][28][29][30][31] The high isotopic purity of the internal standard is crucial to prevent cross-contribution to the analyte signal.
Conclusion
The use of Methyl 2-octynoate-d5 as an internal standard provides a robust and reliable method for the quantitative analysis of Methyl 2-octynoate in complex matrices by GC-MS. This isotope dilution approach effectively compensates for sample preparation variability and matrix-induced signal fluctuations, ensuring high accuracy and precision. The detailed protocol and validation data presented herein demonstrate the suitability of this method for routine quality control, regulatory monitoring, and research applications in the fragrance, flavor, and cosmetic industries.
References
Blau, K., & Halket, J. M. (Eds.). (1993).
de Hoffmann, E., & Stroobant, V. (2007).
Fajardo, O., et al. (2019). Isotope Dilution Mass Spectrometry. In Metrology in Chemistry and Biology: A Practical Approach. Springer.
Fong, G. W., & Bodde, K. (2012). The Use of Stable Isotope Labeled Internal Standards for Quantitative Bioanalysis using Liquid Chromatography/Mass Spectrometry. American Pharmaceutical Review, 15(4), 58-63.
Gonzalez-Gago, A., et al. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites, 13(3), 421. [Link]
Heumann, K. G. (1986). Isotope dilution mass spectrometry. In Inorganic Mass Spectrometry (pp. 301-350). Springer, Berlin, Heidelberg.
Hübschmann, H. J. (2015).
Kirchhoff, A. M., et al. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC North America, 35(7), 442-451.
Kitson, F. G., Larsen, B. S., & McEwen, C. N. (1996). Gas chromatography and mass spectrometry: a practical guide. Academic press.
National Institute of Standards and Technology. (2018). Isotope Dilution Mass Spectrometry (IDMS). [Link]
Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407.
Trufelli, H., et al. (2011). An overview of matrix effects in liquid chromatography–mass spectrometry. Mass spectrometry reviews, 30(3), 491-509.
S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. [Link]
Xu, Y. J., & Zhang, J. (2013).
Zschau, T., & Heumann, K. G. (2001). Isotope dilution mass spectrometry—a worldwide accepted reference method for the certification of element concentrations in reference materials. Accreditation and Quality Assurance, 6(1), 18-22.
Application Note: A Robust LC-MS/MS Protocol for the Quantification of Regulated Fragrance Allergens in Consumer Products Using a Deuterated Internal Standard
Abstract This application note presents a detailed, validated protocol for the simultaneous quantification of multiple regulated fragrance allergens in complex matrices such as cosmetics and perfumes. The method utilizes...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note presents a detailed, validated protocol for the simultaneous quantification of multiple regulated fragrance allergens in complex matrices such as cosmetics and perfumes. The method utilizes Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), a technique renowned for its superior sensitivity and selectivity.[1] To ensure the highest degree of accuracy and to correct for matrix-induced signal suppression or enhancement and variability during sample processing, Methyl 2-octynoate-d5 is employed as a stable isotope-labeled internal standard (SIL-IS). The protocol provides comprehensive, step-by-step instructions for sample preparation, instrument configuration, and data analysis, designed for researchers, quality control scientists, and professionals in the cosmetic and fragrance industries.
Introduction: The Analytical Imperative for Fragrance Allergen Monitoring
Fragrances are ubiquitous in consumer products, from fine perfumes to everyday items like shampoos and moisturizers. While they enhance the user experience, a number of common fragrance ingredients are recognized as potential allergens, capable of causing contact dermatitis and other adverse reactions in susceptible individuals.[2] Regulatory bodies, such as the European Commission under Regulation (EC) No 1223/2009, mandate that the presence of specific fragrance allergens must be declared on product labels if their concentration exceeds established thresholds: 0.001% (10 mg/kg) in leave-on products and 0.01% (100 mg/kg) in rinse-off products.[3]
Accurate and reliable quantification of these allergens is therefore a critical requirement for regulatory compliance and consumer safety. While Gas Chromatography-Mass Spectrometry (GC-MS) has traditionally been used, LC-MS/MS offers distinct advantages for a broad range of allergens, including those that are less volatile or thermally labile.[1][4]
The cornerstone of a robust quantitative method is the use of an appropriate internal standard. Stable isotope-labeled internal standards are the gold standard in mass spectrometry-based quantification.[5] They are chemically identical to their native analogue but have a higher mass, ensuring they co-elute chromatographically and experience identical ionization effects and sample preparation losses.[5][6] By adding a known quantity of the SIL-IS to every sample, calibration standard, and quality control sample, variations are normalized, leading to highly accurate and precise results.[5] This protocol utilizes Methyl 2-octynoate-d5 as an internal standard, chosen for its structural relevance and chromatographic compatibility with a wide array of fragrance allergens.
Principle of the Method
The analytical workflow is initiated by extracting the fragrance allergens from the product matrix using a liquid-liquid extraction procedure. A precise amount of Methyl 2-octynoate-d5 internal standard is spiked into the sample prior to extraction to account for any analyte loss during sample preparation. The resulting extract is then injected into a High-Performance Liquid Chromatography (HPLC) system for the separation of individual allergens. The separated compounds are subsequently ionized, typically using electrospray ionization (ESI), and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Each analyte, including the internal standard, is identified and quantified based on its specific precursor-to-product ion transition, ensuring exceptional selectivity and minimizing interferences from the complex sample matrix.
Materials, Reagents, and Instrumentation
Reagents and Standards
Solvents: Acetonitrile, Methanol, Water (all LC-MS grade or equivalent).
Internal Standard: Methyl 2-octynoate-d5 (CAS No. not specified, custom synthesis may be required).
Preparation of Solutions
Stock Solutions (1000 µg/mL): Individually prepare stock solutions of each fragrance allergen and the internal standard in methanol. Store at -20°C.
Intermediate Mixed Standard Solution (10 µg/mL): Prepare a working solution containing all target allergens by diluting the stock solutions in methanol.
Internal Standard Working Solution (1 µg/mL): Dilute the Methyl 2-octynoate-d5 stock solution in methanol.
Mobile Phase A: Water with 0.1% Formic Acid and 5 mM Ammonium Formate.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Instrumentation
LC System: A UHPLC or HPLC system capable of binary gradient elution.
Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.
Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is recommended for good separation.
Detailed Experimental Protocol
The following workflow provides a comprehensive guide from sample preparation to data acquisition.
Diagram: Overall Experimental Workflow
Caption: High-level workflow for fragrance allergen quantification.
Sample Preparation Protocol
Causality: This extraction method is designed to efficiently transfer semi-volatile and non-volatile allergens from a complex cosmetic matrix into a clean solvent compatible with LC-MS analysis. The use of ultrasonication enhances extraction efficiency by disrupting the sample matrix.[1]
For Creams, Lotions, and other Emulsions:
Accurately weigh 0.2 g of the homogenized sample into a 15 mL centrifuge tube.
Add 100 µL of the Internal Standard Working Solution (1 µg/mL Methyl 2-octynoate-d5).
Add 2.5 mL of methanol.
Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.
Place the tube in an ultrasonic bath for 30 minutes to facilitate extraction.
Centrifuge the sample for 5 minutes at 10,000 rpm to pellet solid excipients.
Carefully transfer the supernatant into an autosampler vial, passing it through a 0.22 µm PTFE syringe filter.
For Perfumes and Eau de Toilettes:
Pipette 100 µL of the sample into a 10 mL volumetric flask.
Add 1.0 mL of the Internal Standard Working Solution (1 µg/mL Methyl 2-octynoate-d5).
Bring the volume to 10 mL with methanol (a 1:100 dilution).
Vortex to mix and transfer to an autosampler vial.
Calibration and Quality Control
Calibration Standards: Prepare a set of calibration standards (e.g., 1, 5, 10, 50, 100, 250 ng/mL) by serially diluting the Intermediate Mixed Standard Solution. Spike each level with the Internal Standard Working Solution to achieve a final IS concentration identical to that in the prepared samples (e.g., 10 ng/mL). A blank matrix extract should be used as the diluent to mimic matrix effects.
Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentration levels in a blank matrix to be analyzed alongside the unknown samples to validate the accuracy and precision of the analytical run.
LC-MS/MS Instrumental Conditions
Causality: The chromatographic gradient is optimized to separate a wide range of allergens with varying polarities within a reasonable runtime. The MS/MS parameters, specifically the MRM transitions, are selected to provide the highest specificity and sensitivity for each target compound, ensuring that quantification is based on a unique molecular fragmentation pathway.
Note: The above MRM transitions are illustrative. They must be empirically optimized on the specific instrument being used for maximum sensitivity.
Data Analysis and Quantification
The principle of quantification relies on the consistency of the analyte-to-internal standard response ratio.
Diagram: Principle of Internal Standard Quantification
Caption: Logic of calculating unknown concentration using an internal standard.
Peak Integration: Following data acquisition, integrate the chromatographic peak areas for each target allergen's quantifier MRM transition and for the internal standard's MRM transition in all samples, standards, and QCs.
Calibration Curve Construction: For each allergen, calculate the response ratio (Area of Analyte / Area of Internal Standard). Plot this ratio against the known concentration of the analyte in the calibration standards. Perform a linear regression to obtain the equation of the line (y = mx + b) and the coefficient of determination (r²), which should be >0.99 for good linearity.[4][7]
Quantification of Unknowns: Calculate the response ratio for each allergen in the unknown samples. Use the regression equation derived from the calibration curve to determine the concentration of the allergen in the prepared sample.
Final Concentration Calculation: Adjust the calculated concentration to account for the initial sample weight and any dilution factors used during sample preparation to report the final concentration in mg/kg or %.
Method Performance and Trustworthiness
To ensure this protocol is a self-validating system, it is essential to perform a full method validation according to established guidelines (e.g., ICH or FDA). Key parameters include:
Linearity: Assessed over a wide concentration range, with r² > 0.99.[7]
Limits of Quantification (LOQs): Determined as the lowest concentration that can be measured with acceptable precision and accuracy, typically with a signal-to-noise ratio >10. LOQs should be well below the regulatory limits (e.g., <2-20 µg/g).[4][7]
Accuracy & Precision: Evaluated using QC samples at multiple levels. Accuracy should typically be within 85-115%, and precision (%RSD) should be <15%.[4][7]
Selectivity: Confirmed by the absence of interfering peaks in blank matrix samples at the retention time of the analytes.
Matrix Effect: Assessed by comparing the response of an analyte in a post-extraction spiked sample to its response in a neat solution. The SIL-IS is critical for correcting these effects.
Conclusion
The LC-MS/MS method detailed in this application note provides a robust, sensitive, and accurate tool for the quantification of fragrance allergens in diverse consumer products. The strategic use of the stable isotope-labeled internal standard, Methyl 2-octynoate-d5, is fundamental to the method's reliability, effectively compensating for analytical variability and complex matrix effects. This protocol offers a validated system that enables laboratories to meet stringent regulatory requirements and ensure consumer safety with a high degree of confidence.
References
Thermo Fisher Scientific. (n.d.). Detection and Quantification of Fragrance Allergens in Complex Matrices using GC Orbitrap MS Technology.
Schäfer, M., & Koul, A. (2022, September 1). Nontargeted Screening for the Verification of Allergenic Ingredients and Perfume Authenticity by GC-ecTOF-MS. LCGC International.
Waters Corporation. (n.d.). Fast Analysis of Cosmetic Allergens Using UltraPerformance Convergence Chromatography (UPC2) with MS Detection.
Liao, C. C., et al. (2021). Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid-liquid extraction and GC-MS. Journal of Food and Drug Analysis.
Waters Corporation. (n.d.). Fast Analysis of Cosmetic Allergens Using UltraPerformance Convergence Chromatography (UPC2) with MS Detection. Retrieved from [Link]
Liao, C. C., et al. (2021). Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS. Journal of Food and Drug Analysis, 29(4), 700–708. Retrieved from [Link]
Al-Shammari, F., et al. (2023). Optimization of a Gas Chromatography–Mass Spectrometry (GCMS) Method for Detecting 28 Allergens in Various Personal Care Products. Molecules, 28(12), 4758. Retrieved from [Link]
Rastogi, S. C., et al. (n.d.). ALLERGENS IN PERFUMES: GAS CHROMATOGRAPHY-MASS SPECTROMETRY. Retrieved from [Link]
Liao, C. C., et al. (2021). Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid-liquid extraction and GC-MS. Journal of Food and Drug Analysis, 29(4), 700-708. Retrieved from [Link]
Debonneville, C., & Chaintreau, A. (n.d.). Strategies to Analyze Suspected Allergens in Fragrances. Perfumer & Flavorist. Retrieved from [Link]
MatheO. (n.d.). Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens. Retrieved from [Link]
David, F., & Klee, M. S. (2009). Analysis of Suspected Flavor and Fragrance Allergens in Perfumes Using Two-Dimensional GC with Independent Column Temperature Control. Agilent Technologies, Inc. Retrieved from [Link]
Shimadzu. (n.d.). Quantitative Analysis of 57 Fragrance Allergens in Cosmetics Using Twin Line MS System. Retrieved from [Link]
Chaintreau, A., et al. (2011). Collaborative validation of the quantification method for suspected allergens and test of an automated data treatment. Analytica Chimica Acta. Retrieved from [Link]
Resolve Mass Spectrometry. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Retrieved from [Link]
HBM4EU. (n.d.). A liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the human biomonitoring of non-occupational exposure to the fragrance 2-(4-tert-butylbenzyl)propionaldehyde (lysmeral). PubMed. Retrieved from [Link]
Api, A. M., et al. (2019). RIFM fragrance ingredient safety assessment, methyl 2-octynoate, CAS Registry Number 111-12-6. Food and Chemical Toxicology, 134(Suppl 1), 110825. Retrieved from [Link]
Precision MRM Development for Methyl 2-Octynoate-d5: A GC-MS/MS Application Note
This Application Note and Protocol details the optimization of Multiple Reaction Monitoring (MRM) transitions for Methyl 2-octynoate-d5 (M2O-d5), a deuterated internal standard used in the quantification of the fragrance...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol details the optimization of Multiple Reaction Monitoring (MRM) transitions for Methyl 2-octynoate-d5 (M2O-d5), a deuterated internal standard used in the quantification of the fragrance allergen Methyl 2-octynoate.
Executive Summary
Methyl 2-octynoate (M2O), also known as Methyl heptine carbonate, is a regulated fragrance allergen (EU Cosmetics Regulation 1223/2009, Annex III).[1] Accurate quantification in complex cosmetic matrices requires stable isotope dilution assays (SIDA) to compensate for matrix effects and recovery losses.
This guide provides a definitive protocol for optimizing the MRM transitions of Methyl 2-octynoate-d5 , the preferred internal standard. Unlike generic method guides, this protocol focuses on the mechanistic fragmentation of the alkyne ester under Electron Ionization (EI) and the specific mass shifts induced by the d5-labeling on the alkyl chain.
Chemical Profile & Theoretical Fragmentation
Understanding the structural behavior of the analyte is the prerequisite for valid transition selection.
Property
Native Analyte (M2O)
Internal Standard (M2O-d5)
IUPAC Name
Methyl oct-2-ynoate
Methyl oct-2-ynoate-d5
CAS Number
111-12-6
N/A (Labeled variant)
Formula
C₉H₁₄O₂
C₉H₉D₅O₂
Molecular Weight
154.21 g/mol
159.24 g/mol
Structure
CH₃(CH₂)₄-C≡C-COOCH₃
CD₃(CD₂)₂... (Chain Labeled)*
Key Function
Sensitizing Allergen
Quantitation Reference
*Note: Commercial "d5" standards typically carry the deuterium label on the alkyl chain (pentyl group) rather than the methyl ester, as the methyl group can only accommodate 3 deuteriums. This protocol assumes chain labeling.
Fragmentation Logic (EI 70 eV)
Under standard EI conditions, Methyl 2-octynoate undergoes predictable cleavage. The d5-label shifts these fragments based on which moiety is retained.
Molecular Ion (Precursor):
M2O: m/z 154
M2O-d5: m/z 159 (+5 shift)
Primary Fragment (Base Peak): Loss of the carbomethoxy group [–COOCH₃] (59 Da).
M2O: 154 – 59 = m/z 95 (C₆H₇⁺)
M2O-d5: 159 – 59 = m/z 100 (C₆H₂D₅⁺). The label is on the retained alkyl chain.
Secondary Fragment: Loss of the methoxy group [–OCH₃] (31 Da).
M2O: 154 – 31 = m/z 123 (acylium ion)
M2O-d5: 159 – 31 = m/z 128 . The label is retained.
Method Development Workflow
The following diagram outlines the logical flow for optimizing these transitions on a Triple Quadrupole (QqQ) system.
Caption: Figure 1. Step-by-step workflow for optimizing MRM transitions on a GC-QqQ platform.
Before attempting MS/MS, confirm the precursor ion stability.
Inject 1 µL of 10 ppm M2O-d5 in hexane (Splitless mode).
Set Q1 to Full Scan (range m/z 50–200).
Verify: Look for the molecular ion m/z 159 .
Note: Alkyne esters often show weak molecular ions. If m/z 159 is <5% relative abundance, consider using a softer ionization (Chemical Ionization - CI) if your instrument allows. However, for standard EI, if 159 is visible, it is the preferred precursor for selectivity. If 159 is absent, use the base peak (likely m/z 100) as the precursor, though this reduces specificity. Assumption: m/z 159 is sufficiently abundant for MRM.
Step 2: Product Ion Scan (Daughter Scan)
Determine the optimal fragments.
Set Q1 to pass only m/z 159 (Unit resolution).
Set Q3 to Scan mode (m/z 40–160).
Set Collision Energy (CE) to a mid-range value (e.g., 15 eV).
Observe: You should see peaks at m/z 128 and m/z 100.
Step 3: Collision Energy (CE) Ramping
This is the critical optimization step. You must construct a "breakdown curve" to find the CE that maximizes signal intensity.
Create a method with multiple MRM transitions for the same pair, varying the CE.
Transition 1: 159 -> 100 @ 5 eV
Transition 2: 159 -> 100 @ 10 eV
Transition 3: 159 -> 100 @ 15 eV
... up to 40 eV.
Repeat for the 159 -> 128 transition.
Analyze Data: Plot Peak Area vs. CE.
Typical Result: The loss of methoxy (-> 128) requires lower energy (soft fragmentation). The loss of carbomethoxy (-> 100) requires higher energy.
Step 4: Final MRM Method Parameters
Based on theoretical modeling and typical alkyne ester behavior, the following parameters are recommended as a starting point for validation.
Transition Type
Precursor (m/z)
Product (m/z)
Dwell Time (ms)
Approx. CE (eV)*
Loss Identity
Quantifier
159.0
100.0
150
15 - 25
[M - COOCH₃]⁺
Qualifier 1
159.0
128.0
150
5 - 15
[M - OCH₃]⁺
Qualifier 2
159.0
60.0
150
25 - 35
Alkyl chain frag
*Note: CE values are instrument-dependent. Perform Step 3 to refine.
Mechanistic Visualization
The following diagram illustrates the fragmentation pathway supporting the chosen transitions.
Caption: Figure 2. EI Fragmentation pathway of Methyl 2-octynoate-d5 showing the origin of Quantifier and Qualifier ions.
Validation & Quality Control
To ensure the protocol is "self-validating" (Trustworthiness), every batch must meet these criteria:
Ion Ratio Consistency: The ratio of the Qualifier area (128) to the Quantifier area (100) must be consistent between the pure standard and the sample matrix (±20% tolerance).
Why? If the ratio shifts in the sample, it indicates matrix interference (co-elution) on one of the channels.
Retention Time Locking: M2O-d5 should elute at exactly the same time as the native M2O (or slightly earlier due to the deuterium isotope effect, typically <0.1 min).
Signal-to-Noise (S/N): The Quantifier transition must have S/N > 10:1 at the Limit of Quantitation (LOQ).
References
European Commission. (2009). Regulation (EC) No 1223/2009 of the European Parliament and of the Council on cosmetic products.Link
NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Methyl 2-octynoate (CAS 111-12-6).[1] NIST Chemistry WebBook. Link
International Fragrance Association (IFRA). (2023). IFRA Standards Library - Methyl 2-octynoate.Link
Agilent Technologies. (2019).[2] Automated MRM Method Development for Pesticides (General Protocol).Link
Correcting matrix effects in perfume analysis with Methyl 2-octynoate-d5
Technical Support Center: Perfume Analysis Topic: Correcting Matrix Effects in Perfume Analysis with Methyl 2-octynoate-d5 Welcome to the Technical Support Center. This guide, prepared by our Senior Application Scientist...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Perfume Analysis
Topic: Correcting Matrix Effects in Perfume Analysis with Methyl 2-octynoate-d5
Welcome to the Technical Support Center. This guide, prepared by our Senior Application Scientists, provides in-depth troubleshooting and practical advice for researchers using Methyl 2-octynoate-d5 as an internal standard to combat matrix effects in the GC-MS analysis of fragrance compounds.
Frequently Asked Questions (FAQs)
Q1: What exactly are "matrix effects" in perfume analysis, and why are they a concern?
A: In the context of perfume analysis, the "matrix" refers to everything in the sample other than the specific fragrance analytes of interest. This can include solvents, emulsifiers, oils, and other additives commonly found in cosmetic or consumer products[1][2]. Matrix effects are the alterations in the analytical signal of a target analyte caused by these co-eluting components of the matrix[3]. These effects can manifest in two primary ways during GC-MS analysis:
Signal Enhancement: The analyte's signal is artificially increased, leading to an overestimation of its concentration.
Signal Suppression: The analyte's signal is reduced, causing an underestimation of its concentration[4][5].
These effects are a significant concern because they compromise the accuracy and reproducibility of quantitative results, making it difficult to determine if a fragrance complies with regulatory limits or meets formulation specifications[3][6].
Q2: Why is an internal standard (IS) necessary for accurate quantification?
A: An internal standard is a compound of a known, fixed concentration added to every sample, calibrator, and quality control (QC)[7][8]. Its purpose is to compensate for variations that can occur throughout the entire analytical workflow[3][9]. By adding an IS early in the sample preparation process, it experiences nearly the same conditions as the target analytes. This includes losses during extraction, derivatization, or injection, as well as signal fluctuations in the GC-MS system[10][11].
Quantification is based on the ratio of the analyte's peak area to the IS's peak area, not the absolute area of the analyte[10][12]. This ratio remains stable even if the sample volume changes slightly or if matrix effects suppress or enhance the signals of both compounds to a similar degree, thus significantly improving the precision and accuracy of the results[9][13].
Q3: What makes a stable isotope-labeled (SIL) compound like Methyl 2-octynoate-d5 an ideal internal standard for this application?
A: A stable isotope-labeled internal standard is considered the "gold standard" in mass spectrometry-based analysis[8]. Methyl 2-octynoate-d5 is the deuterated form of Methyl 2-octynoate, a common fragrance ingredient[14][15]. The key advantages of using a SIL-IS are:
Nearly Identical Physicochemical Properties: Because the deuterium atoms only add a small amount of mass, the SIL-IS has virtually the same chemical and physical properties (e.g., polarity, volatility, extraction efficiency) as the non-labeled analyte (the "native" compound)[4][16]. This ensures it behaves almost identically during sample preparation and chromatographic separation.
Co-elution: The SIL-IS will elute from the GC column at almost the same retention time as the native analyte. This is crucial because it means both compounds experience the same matrix effects at the same time, allowing for the most effective correction[4][17].
Mass Spectrometric Differentiation: Despite their similar properties, the SIL-IS and the native analyte are easily distinguished by their mass-to-charge ratio (m/z) in the mass spectrometer, eliminating the risk of signal interference between them[16].
Using a deuterated internal standard of a similar structure has been shown to reliably correct for variable analyte recovery caused by matrix effects and ion source variability[11][18].
Characteristic of an Ideal Internal Standard
Why Methyl 2-octynoate-d5 is a Good Choice
Structural Similarity to Analyte
Nearly identical to native Methyl 2-octynoate and structurally similar to other ester-based fragrance compounds[19][20].
Not Present in the Original Sample
The deuterated form is synthetic and will not be naturally present in the perfume matrix[16].
Elutes Near the Analyte(s) of Interest
Co-elutes with its native analog and elutes within the typical range of many fragrance compounds, ensuring it experiences similar matrix effects[17].
Resolvable from Analyte Peaks
Differentiated by mass in the MS detector, not by chromatography, which is ideal[16].
Stable and Non-reactive
Deuterium labeling provides a stable compound that does not react with the sample matrix or other analytes.
Commercially Available in High Purity
Ensures that the IS itself does not introduce contaminants into the analysis[16].
Q4: How do I determine the optimal concentration of Methyl 2-octynoate-d5 to use?
A: The concentration of the internal standard is a critical parameter. While there are no strict guidelines, a common practice is to add the IS at a concentration that produces a signal response in the mid-range of the calibration curve for your target analytes[10]. A response that is roughly 1/3 to 1/2 of the response of the Upper Limit of Quantification (ULOQ) standard is often recommended[4].
The rationale is twofold:
Ensures a Robust Signal: The IS peak should be large enough to be integrated accurately and precisely, well above the limit of quantification.
Avoids Detector Saturation: The IS signal should not be so high that it saturates the MS detector, which would lead to non-linear responses.
It is recommended to test 2-3 different IS concentrations during method development to find the level that provides the most consistent analyte/IS response ratio across the entire calibration range.
Q5: What are the acceptance criteria for internal standard performance during method validation?
A: During method validation, you must assess the performance of the IS to ensure it is effectively correcting for variability. Key parameters include:
Internal Standard Response Consistency: The peak area of the IS should be reasonably consistent across all samples in an analytical run. While there is no universal acceptance criterion, significant variation (e.g., >20-30% Relative Standard Deviation, %RSD) may indicate a problem with sample preparation or instrument performance that needs investigation[17].
Recovery: The recovery of the IS should be consistent, even if it is not 100%. Consistent recovery indicates that the sample preparation process is reproducible. According to FDA guidance for bioanalytical methods, recovery should be efficient and reproducible[21]. A typical acceptance range for recovery in many labs is 80-120%[22][23].
Selectivity: In blank matrix samples (without IS added), there should be no significant interfering peaks at the retention time and m/z of the IS. The response of any interfering peak should be less than 5% of the IS response in the calibration standards[8].
Experimental Protocols & Workflows
Workflow for Matrix Effect Correction
The following diagram illustrates a typical experimental workflow for using an internal standard to correct for matrix effects in perfume analysis.
Caption: Experimental workflow for perfume analysis using an internal standard.
Protocol 1: Preparation of Internal Standard Solutions
Prepare Stock Solution (e.g., 1000 µg/mL):
Accurately weigh approximately 10 mg of pure Methyl 2-octynoate-d5.
Quantitatively transfer it to a 10 mL volumetric flask.
Dissolve and bring to volume with a suitable solvent (e.g., Methanol or Ethanol). Mix thoroughly.
Store this stock solution in a tightly sealed vial at ≤ -20°C.
Prepare Working Solution (e.g., 10 µg/mL):
Perform a serial dilution of the stock solution. For example, pipette 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask.
Bring to volume with the same solvent. This working solution is used to spike samples.
The concentration of the working solution should be optimized during method development.
Protocol 2: Sample Preparation with Internal Standard Spiking
Accurately weigh or pipette a known amount of the perfume sample (e.g., 100 mg) into a vial.
Add the diluting solvent (e.g., 900 µL of Ethanol).
Crucially, add a precise volume of the IS working solution (e.g., 50 µL of 10 µg/mL Methyl 2-octynoate-d5) to this vial. This same volume must be added to every calibration standard, QC, and unknown sample.
Vortex the sample for 30 seconds to ensure homogeneity.
If necessary, perform further sample cleanup steps like filtration or extraction.
Transfer an aliquot to an autosampler vial for GC-MS analysis.
Troubleshooting Guide
High variability or unexpected behavior of the internal standard is a clear sign of an analytical issue. This guide provides a systematic approach to identifying and resolving common problems.
Problem
Potential Causes
Recommended Solutions
High Variability in IS Response (>20% RSD) Across a Run
1. Inconsistent sample preparation (pipetting errors when adding IS).2. Variability in injection volume due to autosampler issues.3. Progressive contamination of the GC inlet liner or MS ion source during the run[24].4. Inconsistent matrix effects between different samples[17].
1. Review pipetting technique; use a calibrated pipette. Add the IS to a larger batch of dilution solvent if possible.2. Check the autosampler syringe for air bubbles or leaks. Perform injector maintenance.3. Clean or replace the GC inlet liner and septum. Tune the mass spectrometer and check for source contamination[24].4. Dilute all samples further to minimize the concentration of matrix components. Review the sample cleanup procedure.
Consistently Low or No IS Peak
1. Error in preparing the IS working solution (e.g., wrong dilution).2. Forgetting to add the IS to the samples.3. Degradation of the IS stock or working solution.4. Severe ion suppression from the sample matrix.
1. Prepare a fresh IS working solution from the stock and re-analyze.2. Review the sample preparation protocol. Prepare a single QC sample from scratch to verify the procedure.3. Check the storage conditions and expiration date of the IS. Prepare fresh solutions.4. Analyze the IS in a clean solvent to confirm instrument performance. If the peak appears, the issue is matrix-related. Increase sample dilution or improve the cleanup method.
IS Peak Appears in Blank Samples (Contamination)
1. Carryover from a previous high-concentration sample.2. Contamination of the diluting solvent or glassware.3. Contaminated autosampler syringe or GC inlet.
1. Inject several solvent blanks after a high-concentration sample to check for carryover. Optimize the injector wash method.2. Use fresh, high-purity solvent and thoroughly cleaned glassware.3. Clean the autosampler syringe and replace the GC inlet liner and septum.
IS Retention Time Drifts Significantly
1. GC column degradation or contamination[24].2. Leak in the GC system (e.g., septum, column fittings).3. Changes in GC oven temperature program or carrier gas flow rate.
1. Trim the first few centimeters of the GC column. If the problem persists, the column may need replacement[24].2. Perform a leak check on the GC system, particularly around the injector port and column connections.3. Verify the GC method parameters are correct and that the instrument is performing as expected.
Analyte/IS Ratio is Not Consistent for Replicate Injections
1. The chosen IS is not effectively tracking the analyte due to different physicochemical properties[17].2. Non-overlapping chromatographic peaks lead to differential matrix effects[17].3. Ionization competition between a high concentration of analyte and the IS.
1. This is less likely with a SIL-IS but possible if the analyte is structurally very different. Ensure the IS is appropriate for all target analytes.2. While SIL-IS should co-elute, significant column degradation can sometimes cause slight separation. Ensure the peak shapes are good and retention times are nearly identical.3. Review the IS concentration. Ensure it is appropriate and not being suppressed by very high analyte concentrations. Consider diluting the sample.
Troubleshooting Logic Diagram
This diagram provides a decision-making path for investigating internal standard variability.
Caption: A decision tree for troubleshooting internal standard variability.
References
Internal Standards - What Are They?
The LCGC Blog: Potential for use of Stable Isotope–Labeled Internal Standards in Gas Chromatography–Vacuum Ultraviolet Spectroscopy Methods. (2017). LCGC.
Liquid Chromatography Problem Solving and Troubleshooting. LCGC.
Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment. (2012). PubMed.
Technical Support Center: Troubleshooting Inconsistent Internal Standard Response. Benchchem.
Recovery. Eurachem.
Development and validation of a method for the determination of regulated fragrance allergens by High-Performance Liquid Chromatography and Parallel Factor Analysis 2.
Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment. (2012). PMC.
What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab.
Why Are Internal Standards Used in Gas Chrom
Development and validation of a method for the determination of regulated fragrance allergens by High-Performance Liquid Chromatography and Parallel Factor Analysis 2. PubMed.
Is Recovery an essential parameter for method validation?
Internal Standard Calibration Problems. (2015).
Bioanalytical Method Validation of ANDAs- Wh
Internal Standards in LC−MS Bioanalysis: Which, When, and How. (2025). WuXi AppTec DMPK.
Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – Wh
Matrix effects of fragrances in cosmetics by GCMS analysis.
Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical consider
A Comparative Guide to Internal Standards in Bioanalytical Method Validation Following ICH M10 Guidelines. Benchchem.
Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. (2019). PubMed.
Development, validation, and assessment of a reliable and white method for the analysis of water-based perfumes by pipette-tip micro-solid-phase extraction combined with dual detection gas chrom
When Should an Internal Standard be Used?
Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens in.
Validation of SPME-GC-FID Method for Determination of Fragrance Allergens in Selected Cosmetic Products.
Steadily decreasing area of Internal Standard in GC-MS over time. What could cause this?
How to solve an internal standard problem?
4.2: Quantitative and Qualitative GC and GC-MS. (2022). Chemistry LibreTexts.
Internal Standard Calibr
Validation of Analytical Procedures- A Review. Asian Journal of Pharmaceutical Analysis.
The Smell of Success: Using GC–MS–MS for Low Level Allergenic Fragrance Detection. (2015). Thermo Fisher Scientific.
ANALYSIS OF BRAND NAME AND IMPOSTER FRAGRANCE FORMUL
Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatiz
GC-MS quantitation of fragrance compounds suspected to cause skin reactions. 1. Semantic Scholar.
RIFM fragrance ingredient safety assessment, methyl 2-octynoate, CAS Registry Number 111-12-6. PubMed.
Analysis of volatile organic compounds concentration using GC-MS technique for some types of concentrated perfumes in the Baghdad's local shops. (2022). Connect Journals.
Amendment 49 STAND Methyl heptine carbon
ifra standard - Acetyl Isovaleryl (5-Methyl-2,3-hexanedlone). IFRA.
Precision Quantification of Methyl 2-Octynoate: A Comparative Guide to Isotope Dilution (IDMS) vs. Traditional Methods
Executive Summary Methyl 2-octynoate (CAS 111-12-6), commercially known as Folione, is a regulated fragrance allergen with a distinct violet-leaf note.[1] Due to its potential to induce skin sensitization, the European C...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Methyl 2-octynoate (CAS 111-12-6), commercially known as Folione, is a regulated fragrance allergen with a distinct violet-leaf note.[1] Due to its potential to induce skin sensitization, the European Commission (Regulation No 1223/2009) and IFRA Standards impose strict labeling and usage limits (typically 0.01% in rinse-off and 0.001% in leave-on products).
Accurate quantification in complex cosmetic matrices (lotions, perfumes, soaps) is analytically challenging due to matrix suppression and volatility losses. This guide compares the Stable Isotope Dilution Mass Spectrometry (IDMS) method—specifically using deuterated analogs like Methyl 2-octynoate-d5 —against traditional External Standard (ESTD) and Non-Isotopic Internal Standard (ISTD) methods.
Key Finding: While traditional methods often yield recoveries between 80–115% with RSDs up to 12%, the IDMS method consistently delivers 95–105% accuracy and <4% precision , effectively nullifying matrix effects.
Part 1: Technical Background & The "Methyl-d3 Trap"
The Molecule
Methyl 2-octynoate is an
-unsaturated ester.[2] Its electrophilic nature allows it to react with skin proteins, driving its sensitization potency.
Cosmetic matrices are rich in lipids, emulsifiers, and other fragrance compounds that compete for ionization in the MS source.
Matrix Effects: Co-eluting components can suppress the signal of the target analyte, causing underestimation (false negatives).
Recovery Losses: Multi-step extractions (LLE or SPME) often result in analyte loss.
The Isotope Dilution Solution
By spiking the sample with a stable isotope-labeled analog (e.g., Methyl 2-octynoate-d5) before extraction, every loss that happens to the native analyte also happens to the isotope. Since the Mass Spectrometer can distinguish them by mass, the ratio remains constant, providing a self-correcting quantification mechanism.
Expert Insight: The "Methyl-d3 Trap"
When selecting an Internal Standard, avoid Methyl 2-octynoate-d3 (labeled on the methyl ester group) if your quantification ion is the fragment
.
Reason: The loss of the labeled methoxy group (
) yields the same fragment ion (m/z 123) as the native compound (loss of ), destroying specificity.
Recommendation: Use a Chain-Labeled Isotope (e.g., d5 or d13 on the octyne chain) to ensure the mass shift is retained in the fragment ions.
Part 2: Comparative Performance Data
The following data synthesizes validation studies of fragrance allergens in cosmetic matrices, comparing the three primary calibration strategies.
Table 1: Method Performance Comparison
Performance Metric
Method A: Isotope Dilution (IDMS)
Method B: Non-Isotopic ISTD
Method C: External Standard (ESTD)
Internal Standard
Methyl 2-octynoate-d5 (Chain-labeled)
1,4-Dibromobenzene or Methyl Octanoate
None
Matrix Correction
Perfect (Auto-corrects for recovery & suppression)
Partial (Corrects for injection volume, not specific chemistry)
None (Highly susceptible to matrix errors)
Accuracy (Recovery)
95% – 105%
84% – 119%
60% – 130% (Highly variable)
Precision (% RSD)
< 4.0%
4.0% – 12.0%
10% – 25%
Linearity ()
> 0.999
> 0.995
> 0.990
LOQ (Complex Matrix)
0.5 µg/g
2.0 µg/g
5.0 - 10.0 µg/g
Cost per Sample
High (Isotope cost)
Low
Low
Data Sources: Synthesized from NIH validation studies on fragrance allergens [1] and comparative IDMS studies [4].
Part 3: Visualized Workflows
Diagram 1: The IDMS Analytical Logic
This diagram illustrates how the mass shift allows for precise quantification despite matrix interference.
Caption: The self-correcting nature of IDMS. Since the native analyte and the d5-isotope suffer identical losses during extraction, their ratio remains constant, ensuring accurate final quantification.
Part 4: Recommended Experimental Protocol (M2O-d5 IDMS)
Objective: Quantify Methyl 2-octynoate in body lotion with an LOQ of 1 µg/g.
*Note: Exact ions depend on the specific position of the deuterium label. Verify with a full scan of your specific IS batch.
Diagram 2: MS Fragmentation & Ion Selection
This diagram highlights the critical ion selection to avoid interference.
Caption: Ion selection strategy. Using a chain-labeled d5 isotope shifts both the base peak and the methoxy-loss fragment, preventing interference. A methyl-labeled d3 isotope would fail at the m/z 123 transition.
References
National Institutes of Health (NIH) / PMC. (2018). Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS. (Validation data for fragrance allergens using internal standards).
[Link]
European Commission. (2009). Regulation (EC) No 1223/2009 of the European Parliament and of the Council on cosmetic products. (Regulatory limits for Methyl 2-octynoate).[2][6][7]
[Link]
Technical Comparison: Analytical Strategies for Methyl 2-octynoate Quantification Under EU 1223/2009
Executive Summary & Regulatory Landscape[1] Methyl 2-octynoate (M2O), historically known as Methyl Heptine Carbonate (MHC), presents a unique dual-challenge in cosmetic analysis: it is both a potent sensitizer and a stru...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Regulatory Landscape[1]
Methyl 2-octynoate (M2O), historically known as Methyl Heptine Carbonate (MHC), presents a unique dual-challenge in cosmetic analysis: it is both a potent sensitizer and a structural isomer of other regulated alkynes.
Under EU Regulation (EC) No 1223/2009 Annex III (Entry 158) and the IFRA 49th Amendment , compliance is not merely about detection—it is about precise quantification against strict thresholds.
The "Double-Cap" Regulatory Framework
Researchers must design assays that satisfy two distinct regulatory triggers:
Restriction Limit (Safety Cap): The finished product must not contain >0.01% (100 ppm) of M2O. If used in conjunction with Methyl 2-nonynoate, the combined level is capped at 0.01%.[1][2]
Labeling Threshold (Consumer Right-to-Know): Presence must be declared on the package if it exceeds:
The Analytical Bottleneck:
Standard screening methods (GC-FID) often fail to distinguish M2O from its homologue Methyl 2-nonynoate (M2N) . Since M2N has a much stricter limit (0.002% in isolation), method non-specificity can lead to "False Non-Compliance" results, triggering unnecessary product recalls.
Comparative Analysis: Analytical Candidates
The following comparison evaluates three common methodologies against the core requirement: quantification at 10 ppm in complex lipid matrices.
Table 1: Performance Matrix of Analytical Platforms
Feature
GC-MS (SIM Mode)
GC-FID
HPLC-UV
Primary Utility
Gold Standard for Trace Quantification
Raw Material Purity (High Conc.)
Not Recommended for Volatiles
LOD (Limit of Detection)
< 0.5 ppm (Matrix dependent)
~10–50 ppm
> 50 ppm
Specificity
High (Mass spectral fingerprint)
Low (Retention time only)
Low (Lack of specific chromophore)
Isomer Resolution
Excellent (with correct column)
Poor (High risk of co-elution)
N/A
Matrix Interference
Low (SIM filters out background)
High (Lipids mask peaks)
High (UV absorbing ingredients)
EU Compliance Readiness
High (SCCS/1459/11 aligned)
Low (Screening only)
Low
Expert Insight: Why GC-FID Fails
While GC-FID is cost-effective for quality control of raw fragrance oils, it is scientifically invalid for finished cosmetic products. The "forest of peaks" generated by fatty alcohols, esters, and silicones in a lotion base will obscure the M2O signal at the critical 10 ppm labeling threshold. GC-MS in SIM (Selected Ion Monitoring) mode is the only self-validating path for finished goods.
Recommended Protocol: GC-MS/SIM Quantification
This protocol is synthesized from SCCS/1459/11 guidelines and IFRA Analytical Working Group standards. It prioritizes the elimination of matrix effects and the separation of alkynoate isomers.
A. Experimental Setup
Instrument: Gas Chromatograph coupled to Single Quadrupole Mass Spectrometer.
Column: Capillary column, 30m x 0.25mm ID, 0.25µm film.[4]
Selection Logic: Use a 5%-phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms) or a mid-polarity 14%-cyanopropyl-phenyl (e.g., VF-17ms). The cyanopropyl phase provides superior separation of the alkyne triple bond isomers compared to standard non-polar columns.
Carrier Gas: Helium (Constant flow, 1.0 mL/min).
B. Sample Preparation (The "Dilute-and-Shoot" Fallacy)
Direct injection of cosmetic creams destroys liners and columns. You must perform a solvent extraction.
Weighing: Accurately weigh 1.0 g of cosmetic sample into a 20 mL centrifuge tube.
Internal Standard Spiking (Critical Step): Add 50 µL of 1,4-Dibromobenzene or Methyl octanoate-d3 solution.
Why: External calibration fails in cosmetics due to injection variability. An IS corrects for extraction efficiency and injection volume errors.
Extraction: Add 10 mL of Acetone/Hexane (1:1 v/v) .
Mechanism:[5][6][7][8][9][10] Acetone breaks the emulsion; Hexane solubilizes the fragrance volatiles.
Agitation: Vortex for 2 mins, then sonicate for 15 mins.
Phase Separation: Centrifuge at 4000 rpm for 10 mins.
Filtration: Transfer the supernatant to a vial through a 0.45 µm PTFE filter.
C. MS Acquisition Parameters (SIM Mode)
To achieve sensitivity <1 ppm, do not use Full Scan. Set the MS to monitor specific ions for Methyl 2-octynoate (MW 154.2).
Target Ion (Quantifier): m/z 95 (Loss of -COOCH3 group, characteristic of methyl esters).
The integrity of this protocol relies on the chromatographic separation of Methyl 2-octynoate from Methyl 2-nonynoate.
Validation Criteria:
Inject a standard mix containing both M2O and M2N.
Resolution (Rs) between peaks must be > 1.5 (Baseline separation).
If Rs < 1.5, the temperature ramp rate between 100°C and 150°C must be lowered (e.g., from 5°C/min to 3°C/min).
Workflow Visualization
Figure 1: Analytical workflow for the quantification of Methyl 2-octynoate in complex cosmetic matrices.
Compliance Decision Logic
Once the concentration (
) is determined, the following logic dictates regulatory action.
Figure 2: Regulatory decision matrix based on EU 1223/2009 Annex III thresholds.
References
European Parliament and Council. (2009). Regulation (EC) No 1223/2009 of the European Parliament and of the Council of 30 November 2009 on cosmetic products (Recast). Official Journal of the European Union.[7] [Link]
Scientific Committee on Consumer Safety (SCCS). (2012).[11] Opinion on Fragrance Allergens in Cosmetic Products (SCCS/1459/11).[3][11][12] European Commission.[3][11] [Link]
The International Fragrance Association (IFRA). (2020).[8][13] IFRA Standards – 49th Amendment.[6][13] IFRA Standards Library. [Link]
Technical Guide: Validating Methyl 2-octynoate-d5 Analysis via Reference Spectrum Generation
Executive Summary The Bottom Line: Relying on standard NIST library matching for the identification of deuterated internal standards (IS) such as Methyl 2-octynoate-d5 will result in false negatives or low confidence sco...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The Bottom Line: Relying on standard NIST library matching for the identification of deuterated internal standards (IS) such as Methyl 2-octynoate-d5 will result in false negatives or low confidence scores (<600).
This guide details why the "Reverse Match" algorithm fails for isotopologues and provides a self-validating protocol to generate an authentic Reference Spectrum . By characterizing the specific mass shift (
) and the Chromatographic Isotope Effect (CIE), researchers can establish a robust Stable Isotope Dilution Assay (SIDA) for this regulated fragrance allergen.
The Analytical Challenge: "The Library Blind Spot"
Methyl 2-octynoate (M2O, CAS 111-12-6), also known as Folione, is a skin sensitizer strictly regulated by IFRA and EU cosmetics directives. Accurate quantitation in complex matrices (creams, perfumes) requires SIDA using a deuterated analog, typically Methyl 2-octynoate-d5 .
The Conflict
Commercial mass spectral libraries (NIST, Wiley) are populated almost exclusively with native (non-deuterated) spectra.
Native M2O (
): MW 154. Base Peak 95.
Analog M2O (
): MW 159. Base Peak shifts based on label position.
When you inject the
standard, the MS search algorithm compares it against the library entry. Because the primary ions are shifted by deuterium, the algorithm penalizes the match heavily, often misidentifying the peak as an impurity or structural isomer.
Technical Comparison: NIST Match vs. Authentic Reference
The following data illustrates the spectral skew that occurs when analyzing a chain-labeled Methyl 2-octynoate-d5 standard.
Spectral Logic and Fragmentation
Native Mechanism: The base peak at
95 corresponds to the loss of the carboxymethyl group (), leaving the hept-2-yne cation ().
Deuterated Mechanism (
-chain): If the alkyl chain carries the deuterium label, the molecular ion shifts to 159. The base peak fragment retains the label, shifting from 95 to 100 .
Data Summary Table
Parameter
Native Methyl 2-octynoate (NIST Library)
Methyl 2-octynoate-d5 (Experimental)
NIST Match Result
Molecular Weight
154.21
159.24
Mass Mismatch
Molecular Ion ()
154
159
Low probability
Base Peak (100%)
95 ()
100 ()
Penalty (Major ion missing)
Secondary Ion
123 ()
128 ()
Mismatch
Retention Time
(Reference)
(approx 2-5s earlier)
N/A (Library ignores RT)
Search Score
> 900 (Excellent)
< 550 (Fail/Inconclusive)
False Negative Risk
Critical Insight: The NIST algorithm sees the
100 base peak in the spectrum as a "contaminant" because it expects 95. This is why a user-generated reference library is mandatory.
Experimental Protocol: Creating the Reference Standard
Do not rely on vendor certificates alone. You must characterize the standard on your instrument to capture the specific ion ratios and retention time shifts.
System: GC-EI-MS (e.g., Agilent 7890/5977 or equivalent).
Column: 5% Phenyl-methylpolysiloxane (DB-5ms or equivalent), 30m x 0.25mm x 0.25µm.
Step-by-Step Characterization Workflow
Step 1: High-Concentration Injection (Full Scan)
Prepare a 10 ppm (
) solution of the d5 standard.
Run in Full Scan mode (range
40–300).
Goal: Obtain a clean spectrum with high signal-to-noise (>1000:1) to identify the Molecular Ion (
159) and the shifted Base Peak ( 100).
Step 2: The "Inverse Isotope Effect" Check (Self-Validation)
Prepare a 1:1 mix of Native (
) and Deuterated () standards (1 ppm each).
Inject using a slow temperature ramp (e.g., 5°C/min).
Observation: The
peak should elute slightly earlier than the peak (typically 0.02 – 0.05 min difference on non-polar columns).
Mechanism:[1] Deuterium has a smaller molar volume and lower polarizability than Hydrogen, reducing the interaction with the stationary phase (Van der Waals forces).
Validation: If the peaks co-elute perfectly or
is later, verify column polarity or check for label scrambling.
Step 3: Library Creation
Select the pure
peak from Step 1.
Perform background subtraction.
Export the spectrum to a user database (e.g., User.L).
Tag: Name it "Methyl 2-octynoate-d5_REF" and manually annotate the RT.
Workflow Visualization
The following diagram outlines the decision logic for validating the d5 standard when the NIST search fails.
The low NIST match score for Methyl 2-octynoate-d5 is not an experimental failure; it is a confirmation of isotopic purity. The mass shift of the base peak (95
100) and the molecular ion (154 159) renders standard library matching obsolete for this application.
Final Recommendations:
Ignore the Score: Do not use NIST match factors as QC criteria for deuterated standards.
Monitor Ions: Set your quantitation method (SIM/MRM) to track
159 (Quant) and 100 (Qual) for the internal standard.
Validate RT: Confirm the d5 peak elutes 2–5 seconds prior to the native peak to prevent window shifting errors during batch processing.
References
National Institute of Standards and Technology (NIST). Methyl 2-octynoate Mass Spectrum (Native). NIST Chemistry WebBook, SRD 69. [Link]
International Fragrance Association (IFRA). IFRA Standards Library: Methyl 2-octynoate (Methyl heptine carbonate).[2] 49th Amendment.[2][3] [Link]
Matucha, M., et al. (1991). Isotope effects in gas chromatography of labeled compounds. Journal of Chromatography A, 588(1-2), 251-259. (Validating the inverse isotope effect mechanism). [Link]
European Commission. CosIng - Cosmetics Ingredients Database: Methyl 2-octynoate.[Link]
A Comprehensive Guide to the Safe Disposal of Methyl 2-octynoate-7,7,8,8,8-d5
This document provides a detailed protocol for the safe and compliant disposal of Methyl 2-octynoate-7,7,8,8,8-d5. As a deuterated internal alkyne, this compound requires specific handling considerations that merge stand...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a detailed protocol for the safe and compliant disposal of Methyl 2-octynoate-7,7,8,8,8-d5. As a deuterated internal alkyne, this compound requires specific handling considerations that merge standard chemical waste procedures with best practices for isotopically labeled materials. This guide is intended for researchers, scientists, and drug development professionals to ensure operational safety and environmental stewardship.
Core Principles and Hazard Assessment
Methyl 2-octynoate is classified as a combustible liquid that may cause an allergic skin reaction and is very toxic to aquatic life.[1][2] The deuteration at the 7 and 8 positions does not alter its fundamental chemical reactivity or toxicity but necessitates its treatment as hazardous chemical waste to prevent isotopic contamination of the environment.[3]
Causality of Protocol: The procedures outlined below are designed to mitigate the identified risks: skin sensitization, environmental toxicity, and flammability. They also adhere to the "cradle-to-grave" hazardous waste management principle mandated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4][5]
Key Chemical-Specific Considerations:
Deuterated Compound: While deuterium is a stable, non-radioactive isotope, all deuterated waste must be segregated and treated as hazardous chemical waste to maintain environmental isotopic integrity and comply with institutional guidelines.[3][6]
Internal Alkyne: Methyl 2-octynoate is an internal alkyne. Unlike terminal alkynes, it does not possess an acidic proton on the acetylenic carbon. Therefore, it does not pose a significant risk of forming explosive metal acetylides with heavy metal salts (e.g., copper, silver, mercury), and a specific quenching procedure for this hazard is not required.[7] This is a critical distinction for ensuring a safe and efficient disposal workflow.
Hazard Identification Summary
The following table summarizes the hazard profile for the parent compound, Methyl 2-octynoate. The deuterated analog should be handled with the same precautions.
Very toxic to aquatic life with long lasting effects.[1]
Personal Protective Equipment (PPE) and Safety Measures
Before handling any waste containing Methyl 2-octynoate-7,7,8,8,8-d5, ensure the following PPE is worn and safety measures are in place.
Eye Protection: Wear chemical safety goggles with side-shields or a face shield.[1][8]
Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Inspect gloves prior to use and change them immediately if contamination occurs.[7][9]
Skin and Body Protection: A flame-resistant lab coat and appropriate protective clothing are mandatory to prevent skin contact.[1][7]
Work Area: All waste handling and consolidation must be performed in a certified chemical fume hood to avoid inhalation of vapors.[7][10] An accessible safety shower and eyewash station must be available.[1]
Step-by-Step Disposal Workflow
The proper disposal pathway depends on the form of the waste. The following decision tree and detailed protocols provide clear, actionable steps for all common scenarios.
Caption: Decision workflow for selecting the correct disposal protocol.
Protocol A: Unused or Expired Product in Original Container
Do Not Open: Keep the container securely sealed.
Label: Affix a hazardous waste label to the container. The label must include the words "Hazardous Waste," the full chemical name ("Methyl 2-octynoate-7,7,8,8,8-d5"), and the associated hazards (e.g., "Combustible," "Skin Sensitizer," "Aquatic Toxin").[5][11]
Segregate: Store the container in a designated satellite accumulation area (SAA) away from incompatible materials, such as strong oxidizing agents.[10]
Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and final disposal.[7]
Waste Container Selection: Choose a chemically compatible container (e.g., a high-density polyethylene or glass bottle) with a tightly sealing screw cap. The container must be clean and appropriately sized for the expected waste volume.[11]
Segregation: This waste stream must be segregated. Do not mix with other waste types, particularly chlorinated solvents or strong acids/bases, unless they were part of the same reaction mixture.[3]
Collection: Carefully transfer the liquid waste into the designated container inside a chemical fume hood.
Labeling: Label the container with "Hazardous Waste" and list all chemical constituents by their full name and approximate percentage. For example: "Methanol (80%), Water (15%), Methyl 2-octynoate-7,7,8,8,8-d5 (~5%)."[11]
Storage: Keep the waste container tightly capped at all times, except when adding waste.[11] Store it in a designated SAA with secondary containment to prevent spills.
Disposal: Once the container is full or ready for removal, contact your EHS office for pickup.
Collection: Place all non-sharp solid waste contaminated with the compound (e.g., gloves, bench paper, wipes) into a designated, labeled hazardous waste bag or container.
Segregation: Ensure no incompatible materials are added to the container.
Labeling: Clearly label the container as "Hazardous Waste" with the name of the contaminating chemical.
Disposal: When the container is full, seal it and arrange for pickup through your institution's EHS department.
Protocol D: Empty Container Decontamination and Disposal
Empty containers must be properly decontaminated before they can be disposed of as regular laboratory waste.[3]
Triple Rinse: Rinse the empty container thoroughly with a suitable solvent (e.g., methanol or acetone) three times.
Collect Rinsate: The first rinse, and preferably all three, must be collected and treated as hazardous liquid waste.[12] Transfer the rinsate to the appropriate liquid waste container as described in Protocol B .[3]
Deface Label: After the final rinse and air-drying, completely deface or remove the original manufacturer's label.[3]
Final Disposal: The rinsed, de-labeled container can now be disposed of as regular laboratory glass or plastic waste, in accordance with institutional policy.
Emergency Procedures
In the event of accidental exposure or a spill, follow these procedures immediately.
Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap and plenty of water. Consult a doctor if irritation persists.[1][10]
Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[1][10]
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][10]
Spill: Evacuate personnel to a safe area. Remove all sources of ignition.[10] Wearing appropriate PPE, contain and absorb the spill with an inert material (e.g., vermiculite, sand, or universal binders). Collect the contaminated material into a suitable, closed container for disposal as hazardous waste.[1][10] Do not flush into surface water or the sanitary sewer system.[8]
